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Guggulsterone, (E)- Guggulsterone, (E)-
Brand Name: Vulcanchem
CAS No.: 39025-24-6
VCID: VC0150607
InChI: InChI=1S/C21H28O2/c1-4-16-19(23)12-18-15-6-5-13-11-14(22)7-9-20(13,2)17(15)8-10-21(16,18)3/h4,11,15,17-18H,5-10,12H2,1-3H3/b16-4-/t15-,17+,18+,20+,21-/m1/s1
SMILES: CC=C1C(=O)CC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Molecular Formula: C21H28O2
Molecular Weight: 312.4 g/mol

Guggulsterone, (E)-

CAS No.: 39025-24-6

Reference Standards

VCID: VC0150607

Molecular Formula: C21H28O2

Molecular Weight: 312.4 g/mol

Guggulsterone, (E)- - 39025-24-6

CAS No. 39025-24-6
Product Name Guggulsterone, (E)-
Molecular Formula C21H28O2
Molecular Weight 312.4 g/mol
IUPAC Name (8R,9S,10R,13S,14S,17E)-17-ethylidene-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthrene-3,16-dione
Standard InChI InChI=1S/C21H28O2/c1-4-16-19(23)12-18-15-6-5-13-11-14(22)7-9-20(13,2)17(15)8-10-21(16,18)3/h4,11,15,17-18H,5-10,12H2,1-3H3/b16-4-/t15-,17+,18+,20+,21-/m1/s1
Standard InChIKey WDXRGPWQVHZTQJ-AUKWTSKRSA-N
Isomeric SMILES C/C=C\1/C(=O)C[C@@H]2[C@@]1(CC[C@H]3[C@H]2CCC4=CC(=O)CC[C@]34C)C
SMILES CC=C1C(=O)CC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Canonical SMILES CC=C1C(=O)CC2C1(CCC3C2CCC4=CC(=O)CCC34C)C
Synonyms (E)-guggulsterone
(Z)-guggulsterone
guggulsterone
pregna-4,17-diene-3,16-dione
pregna-4,17-diene-3,16-dione, (17E)-isomer
pregna-4,17-diene-3,16-dione, (17Z)-isome
PubChem Compound 6439929
Last Modified Nov 11 2021
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